Cas no 2167775-99-5 (5-(5-Aminopiperidin-3-yl)-2-methylthiophene-3-carboxylic acid)

• Product Name: 5-(5-Aminopiperidin-3-yl)-2-methylthiophene-3-carboxylic acid
• CAS No: 2167775-99-5
• MF: C₁₁H₁₆N₂O₂S
• MW: 240.321941375732
• CID: 6461304
• PubChem ID: 165865781
• Update Time: 2025-05-20

5-(5-Aminopiperidin-3-yl)-2-methylthiophene-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2167775-99-5
• EN300-1476549
• 5-(5-aminopiperidin-3-yl)-2-methylthiophene-3-carboxylic acid
• 5-(5-Aminopiperidin-3-yl)-2-methylthiophene-3-carboxylic acid

• Inchi： 1S/C11H16N2O2S/c1-6-9(11(14)15)3-10(16-6)7-2-8(12)5-13-4-7/h3,7-8,13H,2,4-5,12H2,1H3,(H,14,15)
• InChI Key： HJESKODEAQBJCP-UHFFFAOYSA-N
• SMILES： S1C(C)=C(C(=O)O)C=C1C1CNCC(C1)N

Computed Properties

• Exact Mass: 240.09324893g/mol
• Monoisotopic Mass: 240.09324893g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.8
• Topological Polar Surface Area: 104Ų

Additional information on 5-(5-Aminopiperidin-3-yl)-2-methylthiophene-3-carboxylic acid

Introduction to 5-(5-Aminopiperidin-3-yl)-2-methylthiophene-3-carboxylic acid (CAS No. 2167775-99-5)

5-(5-Aminopiperidin-3-yl)-2-methylthiophene-3-carboxylic acid, identified by its Chemical Abstracts Service (CAS) number 2167775-99-5, is a significant compound in the realm of pharmaceutical chemistry and drug discovery. This molecule, featuring a thiophene core substituted with an aminopiperidine moiety and a carboxylic acid functional group, has garnered attention due to its structural complexity and potential biological activity. The unique arrangement of these functional groups makes it a valuable scaffold for developing novel therapeutic agents, particularly in the treatment of neurological and inflammatory disorders.

The compound's structure is characterized by a thiophene ring at the 2-position, which is further modified by a methyl group. The 3-position of the thiophene ring is linked to a carboxylic acid group, while the 5-position of the piperidine ring is substituted with an amine group. This particular configuration imparts both steric and electronic properties that are conducive to interactions with biological targets. The presence of the aminopiperidine moiety, in particular, has been extensively studied for its role in modulating neurotransmitter receptors, making this compound a promising candidate for further investigation.

In recent years, there has been growing interest in thiophene derivatives due to their diverse pharmacological properties. Thiophenes are known for their ability to cross the blood-brain barrier and interact with various enzymes and receptors. The combination of a thiophene ring with an aminopiperidine group in 5-(5-Aminopiperidin-3-yl)-2-methylthiophene-3-carboxylic acid suggests potential applications in central nervous system (CNS) disorders. Preliminary studies have indicated that this compound may exhibit inhibitory effects on certain enzymes involved in neuroinflammation, such as cyclooxygenase (COX) and lipoxygenase (LOX).

Moreover, the carboxylic acid functionality at the 3-position of the thiophene ring provides a site for further chemical modification, allowing for the synthesis of derivatives with enhanced pharmacokinetic properties. This versatility makes 5-(5-Aminopiperidin-3-yl)-2-methylthiophene-3-carboxylic acid a valuable intermediate in medicinal chemistry. Researchers have explored its potential in designing small-molecule inhibitors for various diseases, including cancer and autoimmune conditions.

One of the most compelling aspects of this compound is its potential role in modulating immune responses. The aminopiperidine moiety has been shown to interact with immune receptors, leading to anti-inflammatory effects. In light of recent advancements in immunotherapy, compounds like 5-(5-Aminopiperidin-3-yl)-2-methylthiophene-3-carboxylic acid could serve as key players in developing novel immunomodulatory drugs. These drugs are crucial for treating conditions where an overactive or misregulated immune system contributes to pathology.

Recent research has also highlighted the compound's potential in addressing neurological disorders. The ability of thiophene derivatives to penetrate the blood-brain barrier makes them ideal candidates for treating diseases such as Alzheimer's and Parkinson's. Studies have demonstrated that analogs of 5-(5-Aminopiperidin-3-yl)-2-methylthiophene-3-carboxylic acid can modulate dopamine levels and reduce oxidative stress in neuronal cells. These findings are particularly promising given the limited treatment options available for these debilitating conditions.

The synthesis of 5-(5-Aminopiperidin-3-yl)-2-methylthiophene-3-carboxylic acid involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The process typically begins with the functionalization of the thiophene ring followed by the introduction of the piperidine and amine groups. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to achieve regioselective modifications at specific positions on the thiophene core.

Quality control and analytical characterization are critical steps in ensuring the integrity of 5-(5-Aminopiperidin-3-yl)-2-methylthiophene-3-carboxylic acid before it can be used in preclinical or clinical studies. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC) are routinely employed to confirm its structure and purity. These analytical methods provide detailed information about the compound's molecular structure and chemical properties, which are essential for understanding its biological activity.

The pharmacological evaluation of 5-(5-Aminopiperidin-3-yl)-2-methylthiophene-3-carboxylic acid involves both in vitro and in vivo studies. In vitro assays are used to assess its interaction with target enzymes and receptors, while animal models provide insights into its efficacy and safety profiles. Initial studies have shown encouraging results regarding its ability to modulate inflammatory pathways and protect against neuronal damage. These findings have spurred further research into developing more potent derivatives.

The future prospects for 5-(5-Aminopiperidin-3-yl)-2-methylthiophene-3-carboxylic acid are vast, particularly as drug discovery continues to evolve towards more targeted and personalized therapies. Its unique structural features make it an attractive scaffold for designing drugs that can selectively interact with disease-specific pathways without causing off-target effects. As research progresses, it is likely that this compound will play a significant role in developing novel treatments for neurological disorders, inflammatory diseases, and potentially even cancer.

In conclusion, 5-(5-Aminopiperidin-3-yl)-2-methylthiophene-3-carboxylic acid (CAS No. 2167775-99-5) represents a promising compound with significant therapeutic potential. Its complex structure, derived from a combination of functional groups including a thiophene ring, an amine-substituted piperidine moiety, and a carboxylic acid group, makes it a versatile scaffold for drug development. Ongoing research into its pharmacological properties suggests that it could be instrumental in addressing various diseases, particularly those involving inflammation and neurological dysfunction.